4-Allyloxy-2-fluoro-nitrobenzene
Cat. No. B8393511
M. Wt: 197.16 g/mol
InChI Key: IXOFQVQJTOKNGA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07563815B2
Procedure details
To a solution of 3-fluoro-4-nitrophenol (17.5 mmol, 2.75 g) and allyl bromide (17.5 mmol, 1.5 mL) in 10 mL of DMF was added K2CO3 (21 mmol, 2.9 g). The slurry was stirred at ambient temperature overnight, and partitioned into NaHCO3 (aq)/DCM. The organic phase was removed under reduced pressure affording the product as a brown oil. HPLC A: 2.19 min.
Identifiers
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REACTION_CXSMILES
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[F:1][C:2]1[CH:3]=[C:4]([OH:11])[CH:5]=[CH:6][C:7]=1[N+:8]([O-:10])=[O:9].[CH2:12](Br)[CH:13]=[CH2:14].C([O-])([O-])=O.[K+].[K+]>CN(C=O)C>[CH2:14]([O:11][C:4]1[CH:5]=[CH:6][C:7]([N+:8]([O-:10])=[O:9])=[C:2]([F:1])[CH:3]=1)[CH:13]=[CH2:12] |f:2.3.4|
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Inputs
Step One
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Name
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Quantity
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2.75 g
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Type
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reactant
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Smiles
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FC=1C=C(C=CC1[N+](=O)[O-])O
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Name
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Quantity
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1.5 mL
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Type
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reactant
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Smiles
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C(C=C)Br
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Name
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Quantity
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2.9 g
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Type
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reactant
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Smiles
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C(=O)([O-])[O-].[K+].[K+]
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Name
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Quantity
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10 mL
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Type
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solvent
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Smiles
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CN(C)C=O
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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The slurry was stirred at ambient temperature overnight
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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partitioned into NaHCO3 (aq)/DCM
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CUSTOM
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Type
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CUSTOM
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Details
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The organic phase was removed under reduced pressure
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Outcomes
Product
Details
Reaction Time |
8 (± 8) h |
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Name
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Type
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product
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Smiles
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C(C=C)OC1=CC(=C(C=C1)[N+](=O)[O-])F
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
